Cas no 1269293-41-5 (2-Amino-3-bromoisonicotinic acid)

2-Amino-3-bromoisonicotinic acid structure
1269293-41-5 structure
Product Name:2-Amino-3-bromoisonicotinic acid
CAS No:1269293-41-5
MF:C6H5BrN2O2
MW:217.020100355148
CID:4898781
Update Time:2023-08-20

2-Amino-3-bromoisonicotinic acid Chemical and Physical Properties

Names and Identifiers

    • 2-Amino-3-bromoisonicotinic acid
    • Inchi: 1S/C6H5BrN2O2/c7-4-3(6(10)11)1-2-9-5(4)8/h1-2H,(H2,8,9)(H,10,11)
    • InChI Key: IDTXVHXCNKMIMI-UHFFFAOYSA-N
    • SMILES: BrC1C(N)=NC=CC=1C(=O)O

Computed Properties

  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 1
  • Complexity: 165
  • XLogP3: 0.7
  • Topological Polar Surface Area: 76.2

2-Amino-3-bromoisonicotinic acid Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Alichem
A029016339-250mg
2-Amino-3-bromoisonicotinic acid
1269293-41-5 95%
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$950.60 2022-04-03
Alichem
A029016339-1g
2-Amino-3-bromoisonicotinic acid
1269293-41-5 95%
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$2,808.15 2022-04-03
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